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Compound of Interest

Compound Name: Chromium hexachloride

Cat. No.: B224680

This guide furnishes critical safety and logistical information for the handling and disposal of
hexavalent chromium (Cr(VI)) compounds. Adherence to these protocols is imperative for the
safety of all laboratory personnel and to ensure a secure research environment. Hexavalent
chromium is a known human carcinogen and presents severe health risks upon inhalation,
ingestion, or skin contact.[1][2]

Occupational Exposure Limits for Hexavalent Chromium

Maintaining workplace exposure to hexavalent chromium below established limits is crucial.

The following table summarizes the permissible exposure limits (PEL) set by various regulatory
bodies.
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Exposure Limit (8-
Regulatory Body hour Time- Action Level Notes
Weighted Average)

This is the permissible

OSHA (PEL) 5 pg/m3[3][4] 2.5 pg/m3[5] o
exposure limit.
Recommended
exposure limit
NIOSH (REL) 0.2 pg/ms3

intended to reduce the

risk of lung cancer.[6]

) Threshold limit value;
0.2 pg/m3 (inhalable ]
ACGIH (TLV) fraction) confirmed human
raction
carcinogen.[6]

Operational Plan: Personal Protective Equipment
(PPE)

A comprehensive PPE plan is mandatory for all personnel handling hexavalent chromium
compounds.[7] The following equipment must be utilized to prevent exposure.

Engineering Controls:

e Chemical Fume Hood: All work with hexavalent chromium compounds must be conducted in
a certified chemical fume hood to keep airborne levels below recommended exposure limits.

[8]

e Ventilation: Laboratory rooms should be under negative pressure relative to corridors and the
external environment.[3]

o HEPA Filters: Vacuum lines should be protected with HEPA filters.[8]
Personal Protective Equipment:

» Respiratory Protection: Respirators are required if engineering controls cannot maintain
exposure below the PEL.[6] The type of respirator depends on the airborne concentration of
hexavalent chromium.[6]
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o Up to 10 times the PEL: A half-mask air-purifying respirator with a P100 filter.[6]

o Up to 50 times the PEL: A full-facepiece air-purifying respirator with a P100 filter.[6]

o Greater than 50 times the PEL or in emergencies: A full-facepiece supplied-air respirator
operated in a pressure-demand or other positive-pressure mode.

Hand Protection: Double gloving with nitrile gloves is recommended for heavy or extended
use.[8]

Eye and Face Protection: Safety glasses or goggles are required.[8] A full-face shield should
be used when there is a splash hazard.

Body Protection: A dedicated lab coat, cleaned regularly by a professional service, is
required.[8] An impervious apron should also be worn.

Experimental Protocols: Step-by-Step Handling
Procedures

1.

Pre-Handling Preparations:

Designated Area: All work with chromium is to be performed in a designated area to
minimize contamination.[8]

Equipment Assembly: Assemble all necessary equipment and reagents inside the chemical
fume hood.

PPE Donning: Put on all required PPE before handling the chemical.

. Handling the Compound:

Container Handling: Carefully open the container of the hexavalent chromium compound
within the fume hood.

Wet Cleaning Methods: Use wet cleaning methods to prevent the generation of dust.[8]

Disposable Mats: Place disposable mats under all chromium use and storage areas and
dispose of them after use.[8]
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. Post-Handling and Storage:
Container Sealing: Securely close the container of the hexavalent chromium compound.

Work Area Decontamination: Wipe down the work area within the fume hood with a damp
cloth or paper towel. Dispose of cleaning materials as hazardous waste.

PPE Removal: Remove PPE in the correct order to avoid cross-contamination.
Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[8]

Storage: Store hexavalent chromium compounds in a cool, dry, well-ventilated area in a
properly labeled, sealed, and corrosion-resistant container.[9][10]

Disposal Plan

Waste Collection: All solid and liquid waste contaminated with hexavalent chromium must be
collected in specifically designated and labeled waste containers.[8]

Container Requirements: Waste containers must be sealed, impermeable bags or other
closed, impermeable containers.[11]

Labeling: All waste containers must be labeled in accordance with the Hazard
Communication Standard.[11]

Disposal: Dispose of all hexavalent chromium waste through an approved hazardous waste
disposal facility. Do not flush down the drain.[9][12]

Emergency Procedures: Spill Response Workflow
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Caption: Workflow for responding to a hexavalent chromium spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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